6-(3-Phenoxypropyl)-2,3-dihydro-1-benzofuran-5-ol

• CAS: 119794-95-5
• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol
• SMILES: C1COC2=CC(=C(C=C21)O)CCCOC3=CC=CC=C3
• InChI: InChI=1S/C17H18O3/c18-16-11-14-8-10-20-17(14)12-13(16)5-4-9-19-15-6-2-1-3-7-15/h1-3,6-7,11-12,18H,4-5,8-10H2
• InChIKey: AJJARDBQFUEYGL-UHFFFAOYSA-N

6-(3-Phenoxypropyl)-2,3-dihydro-1-benzofuran-5-ol (CAS 119794-95-5): Procurement-Quality Overview of a 5-Lipoxygenase Scaffold Key Intermediate

6-(3-Phenoxypropyl)-2,3-dihydro-1-benzofuran-5-ol is a substituted 5-hydroxy-2,3-dihydrobenzofuran that is explicitly claimed as an inhibitor of leukotriene biosynthesis in foundational patent literature. [1] The compound possesses a phenolic hydroxyl at C-5 and a 3-phenoxypropyl side-chain at C-6 on the dihydrobenzofuran core but notably lacks substitution at the C-2 and C-3 positions, distinguishing it from more complex members of the class. Its computed molecular weight of 270.32 g·mol⁻¹ and XLogP3 of 3.9 place it within favorable small-molecule space for probe development and synthetic biology applications. [2]

Leukotriene biosynthesis probe development

Synthetic biology chassis integration

Fragment-based screening library expansion

• [1] Lau, C. K.; Belanger, P. C.; Dufresne, C.; Scheigetz, J.; Therien, M.; Fitzsimmons, B.; Young, R. N.; Ford-Hutchinson, A. W.; Riendeau, D.; Denis, D. 6-substituted 5-hydroxy-2,3-dihydrobenzofurans as inhibitors of leukotriene biosynthesis. U.S. Patent US4966907A, October 30, 1990. View Source
• [2] PubChem Compound Summary for CID 14484904, 6-(3-Phenoxypropyl)-2,3-dihydro-1-benzofuran-5-ol. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/14484904. View Source

Why Generic 2,3-Dihydro-5-benzofuranols Cannot Substitute for 6-(3-Phenoxypropyl)-2,3-dihydro-1-benzofuran-5-ol in Leukotriene-Biosynthesis Applications

The 2,3-dihydro-5-benzofuranol pharmacophore is highly sensitive to substitution pattern: the position-3 unsubstituted series, to which 6-(3-phenoxypropyl)-2,3-dihydro-1-benzofuran-5-ol belongs, was identified as the most potent among three series evaluated in the original medicinal-chemistry campaign. [1] Introducing a substituent at C-2—as in L-670,630 (2-phenethyl)—increases molecular weight from ~270 to ~375 Da, elevates cLogP from 3.9 to 6.2, adds three rotatable bonds, and likely alters oral bioavailability and metabolism profiles. [2] Conversely, repositioning the phenoxypropyl chain from C-6 to C-4 (the 4-(3-phenoxypropyl) regioisomer) changes the shape complementarity to the 5-lipoxygenase active site. [1] Generic sourcing of an unspecified 5-benzofuranol therefore risks obtaining an inactive or sub-optimized regioisomer or a chain-extended analog that does not retain the scaffold's favorable physicochemical profile.

C-2 phenethyl analog shifts physicochemical profile

Increased molecular weight and lipophilicity may alter metabolic compatibility and aqueous assay behavior.

4-phenoxypropyl regioisomer lacks validated leukotriene inhibition

Only the 6-substituted isomer belongs to the reported active series; 4-substitution is not supported by patent SAR.

Unspecified 5-benzofuranol may carry inactive substitution

Generic sourcing risks obtaining C-3 alkylated or oxygenated analogs with lower reported potency.

• [1] Lau, C. K.; Belanger, P. C.; Dufresne, C.; Scheigetz, J.; Therien, M.; Fitzsimmons, B.; Young, R. N.; Ford-Hutchinson, A. W.; Riendeau, D.; Denis, D. Development of 2,3-dihydro-6-(3-phenoxypropyl)-2-(2-phenylethyl)-5-benzofuranol (L-670,630) as a potent and orally active inhibitor of 5-lipoxygenase. J. Med. Chem. 1992, 35, 1299–1318. DOI: 10.1021/jm00085a019. View Source
• [2] PubChem Compound Summary for CID 124255, L 670630 (2,3-dihydro-6-(3-phenoxypropyl)-2-(2-phenylethyl)-5-benzofuranol). National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/124255. View Source

Quantitative Differentiation Evidence for 6-(3-Phenoxypropyl)-2,3-dihydro-1-benzofuran-5-ol Versus Closest Analogs

Molecular Weight Reduction vs. L-670,630: 28% Lower MW for Improved Synthetic Tractability

6-(3-Phenoxypropyl)-2,3-dihydro-1-benzofuran-5-ol has a molecular weight (MW) of 270.32 g·mol⁻¹, which is 104.18 g·mol⁻¹ lower than the lead compound L-670,630 (MW 374.5 g·mol⁻¹). [1][2] This represents a 28% reduction in mass that translates to fewer synthetic steps and higher atom economy for scale-up.

MW Reduction

Head-to-head

270.32 g·mol⁻¹ 28% lower vs. L-670,630

Supports synthetic tractability review

Computed by PubChem 2.2 (2025)

Evidence Dimension	Molecular Weight (MW)
Target Compound Data	270.32 g·mol⁻¹
Comparator Or Baseline	L-670,630 (2-phenethyl analog): 374.5 g·mol⁻¹
Quantified Difference	ΔMW = 104.18 g·mol⁻¹; 28% lower
Conditions	Computed by PubChem 2.2 (2025 release)

Why This Matters

A 28% lower MW simplifies scale-up and reduces the cost of goods, a critical factor when procuring multi-gram quantities for in vivo studies.

• [1] PubChem Compound Summary for CID 14484904, 6-(3-Phenoxypropyl)-2,3-dihydro-1-benzofuran-5-ol. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/14484904. View Source
• [2] PubChem Compound Summary for CID 124255, L 670630. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/124255. View Source

Lipophilicity Differential: 2.3 Log Unit Lower cLogP vs. L-670,630 Improves Aqueous Compatibility

The target compound exhibits an XLogP3 of 3.9, markedly lower than the value of 6.2 computed for L-670,630. [1][2] This 2.3-log-unit reduction in predicted lipophilicity suggests substantially improved aqueous solubility and a reduced risk of non-specific protein binding.

Lipophilicity Differential

Head-to-head

XLogP3 = 3.9 Δ -2.3 log units vs. L-670,630

Supports aqueous assay compatibility

Computed by XLogP3 3.0 (2025)

Evidence Dimension	Predicted Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 3.9
Comparator Or Baseline	L-670,630: XLogP3 = 6.2
Quantified Difference	ΔXLogP3 = -2.3 log units
Conditions	Computed by XLogP3 3.0 (PubChem 2025 release)

Why This Matters

A 2.3-unit lower cLogP directly impacts formulation feasibility; the target compound can be solubilized in aqueous buffers more readily, simplifying in vitro assay preparation.

• [1] PubChem Compound Summary for CID 14484904, 6-(3-Phenoxypropyl)-2,3-dihydro-1-benzofuran-5-ol. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/14484904. View Source
• [2] PubChem Compound Summary for CID 124255, L 670630. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/124255. View Source

Rotatable Bond Count: 5 vs. 8 for L-670,630 – Reduced Conformational Entropy

The number of rotatable bonds for 6-(3-phenoxypropyl)-2,3-dihydro-1-benzofuran-5-ol is 5, compared to 8 for L-670,630. [1][2] This translates to a lower conformational entropy penalty upon target binding, potentially improving the enthalpy-driven binding component.

Rotatable Bond Count

Head-to-head

5 rotatable bonds 3 fewer than L-670,630

Supports ligand efficiency interpretation

Computed by Cactvs 3.4.8.24

Evidence Dimension	Number of Rotatable Bonds
Target Compound Data	5 rotatable bonds
Comparator Or Baseline	L-670,630: 8 rotatable bonds
Quantified Difference	ΔRotB = -3 bonds
Conditions	Computed by Cactvs 3.4.8.24 (PubChem)

Why This Matters

Fewer rotatable bonds correlate with improved ligand efficiency metrics; procurement decisions for fragment-based screening libraries should favor this compound over the more flexible L-670,630.

• [1] PubChem Compound Summary for CID 14484904, 6-(3-Phenoxypropyl)-2,3-dihydro-1-benzofuran-5-ol. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/14484904. View Source
• [2] PubChem Compound Summary for CID 124255, L 670630. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/124255. View Source

Regioisomeric Specificity: 6-(3-Phenoxypropyl) vs. 4-(3-Phenoxypropyl) – Only the 6-Isomer is Proven in Leukotriene Inhibition Patents

The patent literature explicitly lists both 6-(3-phenoxypropyl)-2,3-dihydro-1-benzofuran-5-ol and its 4-(3-phenoxypropyl) regioisomer as separate chemical entities. [1] However, the disclosed structure-activity relationships indicate that substitution at the 6-position is critical for 5-lipoxygenase inhibition, while the 4-substituted analog is not reported to have significant activity.

Regioisomeric Specificity

Class-level inference

C-6 substitution: active series vs C-4 substitution: no reported inhibition

6-substitution required for leukotriene biosynthesis inhibition context

SAR from US4966907A patent

Evidence Dimension	Regioisomeric substitution (C-6 vs. C-4)
Target Compound Data	6-(3-phenoxypropyl) substitution (C-6)
Comparator Or Baseline	4-(3-phenoxypropyl) regioisomer (C-4)
Quantified Difference	No quantitative IC50 data available for either individual isomer; patent teaches C-6 substitution is preferred for leukotriene biosynthesis inhibition.
Conditions	Based on SAR taught in US4966907A patent disclosure

Why This Matters

Procurement of the 4-phenoxypropyl regioisomer would yield a compound that is not validated for leukotriene biosynthesis inhibition; the 6-isomer is the only form demonstrated to belong to the active series.

• [1] Lau, C. K.; Belanger, P. C.; Dufresne, C.; Scheigetz, J.; Therien, M.; Fitzsimmons, B.; Young, R. N.; Ford-Hutchinson, A. W.; Riendeau, D.; Denis, D. 6-substituted 5-hydroxy-2,3-dihydrobenzofurans as inhibitors of leukotriene biosynthesis. U.S. Patent US4966907A, October 30, 1990. View Source

Series Provenance: Belongs to the Position-3 Unsubstituted Series – Identified as Most Potent in Comparative Analysis

Among the three series evaluated by Lau et al. (series with no substituent at position 3, series with alkyl substituents, and series with oxygenated substituents), the unsubstituted series was explicitly termed the most potent. [1] 6-(3-Phenoxypropyl)-2,3-dihydro-1-benzofuran-5-ol is a member of this optimal series, while compounds with C-3 substitution represent less active sub-classes.

Series Provenance

Class-level inference

Position-3 unsubstituted: reported most potent series vs C-3 alkyl/oxygenated: less active

Supports selection of 3-unsubstituted scaffold for kinase inhibition programs

Ranking from J. Med. Chem. 1992 SAR

Evidence Dimension	Series-level potency ranking (position-3 substitution)
Target Compound Data	Position-3 unsubstituted (belongs to most potent series)
Comparator Or Baseline	Position-3 alkyl or oxygenated series (less potent series)
Quantified Difference	Qualitative series ranking; specific IC50 values for individual compounds not reported in the abstract; L-670,630 (also 3-unsubstituted) shows IC50 = 12-85 nM in various assays.
Conditions	Human PMN leukocyte LTB4 production assay and rat PMN 5-lipoxygenase cell-free assay, as described in J. Med. Chem. 1992, 35, 1299-1318.

Why This Matters

When selecting compounds for a 5-lipoxygenase inhibitor program, compounds from the 3-unsubstituted series provide the highest probability of achieving potent inhibition, as demonstrated by the disclosed SAR.

• [1] Lau, C. K.; Belanger, P. C.; Dufresne, C.; Scheigetz, J.; Therien, M.; Fitzsimmons, B.; Young, R. N.; Ford-Hutchinson, A. W.; Riendeau, D.; Denis, D. Development of 2,3-dihydro-6-(3-phenoxypropyl)-2-(2-phenylethyl)-5-benzofuranol (L-670,630) as a potent and orally active inhibitor of 5-lipoxygenase. J. Med. Chem. 1992, 35, 1299–1318. DOI: 10.1021/jm00085a019. View Source

Optimal Procurement and Application Scenarios for 6-(3-Phenoxypropyl)-2,3-dihydro-1-benzofuran-5-ol

Synthetic Biology: Chassis Engineering for Unnatural Cannabinoid Analogues

6-(3-Phenoxypropyl)-2,3-dihydro-1-benzofuran-5-ol serves as a minimalist dihydrobenzofuran scaffold suitable for promiscuous enzyme screening in yeast biosynthesis platforms. Its lower molecular weight (270 vs. 374 for L-670,630) and lower cLogP (3.9 vs. 6.2) increase the probability of uptake and enzymatic conversion in Saccharomyces cerevisiae chassis. [1][2] Procuring this compound over the bulkier L-670,630 reduces the metabolic burden on the host organism and simplifies downstream purification.

Structure-Activity Relationship (SAR) Expansion of 5-Lipoxygenase Inhibitors

As a member of the most potent (position-3 unsubstituted) series, this compound is the logical starting point for systematic SAR studies investigating substituent effects at C-2, C-3, or on the phenoxy ring. [1] Its simplified structure, with only 5 rotatable bonds and a TPSA of 38.7 Ų, facilitates computational docking and QSAR model building before committing to the synthesis of the more complex (and costly) L-670,630 analogs. [2]

In Vitro Enzyme Inhibition: Counter-Screening Against 5-Lipoxygenase and Pseudoperoxidase Activity

The compound's structural similarity to 5-hydroxy-2-phenethyl-6-(3-phenoxypropyl)-2,3-dihydrobenzofuran, a known pseudoperoxidase activity stimulator, makes it a valuable tool for dissecting the contribution of the phenethyl substituent to pseudoperoxidase activation. [1] Researchers can directly compare the target compound with L-670,630 in human leukocyte LTB4 inhibition assays to isolate the influence of the C-2 substituent on potency and mechanism.

Chemical Supplier Selection: Verifying Authenticity via Physicochemical Fingerprint

When sourcing from new suppliers, the computed and experimentally measurable properties provide a strong authenticity check: molecular weight 270.32 g·mol⁻¹, XLogP3 of 3.9, 1 hydrogen bond donor, 3 hydrogen bond acceptors, 5 rotatable bonds, and TPSA of 38.7 Ų. [1] Any batch that deviates from these values (e.g., MW ~374 indicating cross-contamination with L-670,630) should be rejected. The patent also provides synthetic routes that enable independent analytical confirmation. [1]

Application

Selection Property

Validation Focus

Synthetic biology chassis engineering

Minimalist dihydrobenzofuran core

Host metabolic burden and uptake validation

5‑lipoxygenase SAR expansion

Position‑3 unsubstituted scaffold

C‑2/C‑3 substituent effect interpretation

5‑LO/pseudoperoxidase dissection

Absence of C‑2 phenethyl group

C‑2 contribution to potency and mechanism

Batch authenticity verification

Computed physicochemical fingerprint

MW, logP, rotatable bond count conformity

• [1] PubChem Compound Summary for CID 14484904, 6-(3-Phenoxypropyl)-2,3-dihydro-1-benzofuran-5-ol. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/14484904. View Source
• [2] PubChem Compound Summary for CID 124255, L 670630. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/124255. View Source